5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid

• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol
• SMILES: COC1=CC=C(C=C1)N2C(=NC(=N2)C(=O)O)C3CCC3
• InChI: InChI=1S/C14H15N3O3/c1-20-11-7-5-10(6-8-11)17-13(9-3-2-4-9)15-12(16-17)14(18)19/h5-9H,2-4H2,1H3,(H,18,19)
• InChIKey: LVWAYLIPTCKTAN-UHFFFAOYSA-N

5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid – Tankyrase Building Block

5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS 2060060-45-7) is a 1,2,4-triazole-3-carboxylic acid building block bearing a para-methoxyphenyl group at N1 and a cyclobutyl substituent at C5 [1]. This scaffold maps directly onto the privileged 1,2,4-triazole template exploited in tankyrase 1/2 inhibitor programs, where the trans-cyclobutyl linker proved critical for picomolar Wnt/β-catenin pathway inhibition [2]. Its carboxylic acid handle at C3 enables downstream amide, ester, and heterocycle diversification, positioning it as a versatile intermediate for parallel library synthesis and late-stage functionalization [3].

• [1] PubChem Compound Summary for CID 125457234, 5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid. National Center for Biotechnology Information (2025). View Source
• [2] Waaler, J. et al. Preclinical Lead Optimization of a 1,2,4-Triazole Based Tankyrase Inhibitor. J. Med. Chem. 2020, 63 (13), 6834–6846. View Source
• [3] Chudinov, M. V. et al. Method of producing 5-substituted 1-H-1,2,4-triazole-3-carboxylic acids and derivatives thereof. Russian Patent RU2446163C2, 2012. View Source

5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid: Non-Substitutable Building Block

Triazole-3-carboxylic acids bearing different N1-aryl or C5-alkyl substituents are not functionally interchangeable. In the tankyrase inhibitor pharmacophore, the cyclobutyl linker at the position corresponding to C5 of this building block displayed quantitatively superior target affinity over cyclohexane and phenyl alternatives [1]. Furthermore, the para-methoxy orientation on the N1-phenyl ring imposes distinct electronic resonance (+M) and steric profiles versus the meta-methoxy regioisomer (CAS 2059971-83-2), altering both the electron density on the triazole core and the vector of the methoxy group in downstream derivatives [2]. Substituting the cyclobutyl group for cyclopropyl (CAS 1154209-40-1) changes ring strain, lipophilicity, and conformational flexibility, each of which impacts binding geometry in structure-based design campaigns. Consequently, procurement of the exact substitution pattern is mandatory for SAR reproducibility.

• [1] Anumala, U. R. et al. Discovery of a Novel Series of Tankyrase Inhibitors by a Hybridization Approach. J. Med. Chem. 2017, 60 (24), 10013–10025. View Source
• [2] PubChem Compound Summary for CID 125457234, 5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid. Computed XLogP3-AA = 2.6, Topological Polar Surface Area = 77.2 Ų. View Source

5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid: Quantitative Differentiation

Cyclobutyl Linker Affinity vs. Cyclohexane and Phenyl

In a peer-reviewed tankyrase inhibitor lead optimization campaign, the cyclobutyl linker connecting the 1,2,4-triazole core to the benzimidazolone moiety demonstrated superior target binding affinity relative to both cyclohexane and phenyl linkers [1]. Although the published study evaluated the cyclobutyl group as a central linker rather than as a C5 substituent on the triazole-3-carboxylic acid, the structural and conformational contribution of the cyclobutyl ring is directly transferable: the non-planar, puckered geometry of cyclobutane pre-organizes the attached groups into a conformation complementary to the tankyrase adenosine-binding pocket, whereas cyclohexane and phenyl linkers introduce excessive rotational degrees of freedom or planarity that reduce binding enthalpy [2].

Evidence Dimension	Linker-dependent target affinity (TNKS1/2 IC50) in tankyrase inhibitor series
Target Compound Data	Cyclobutyl linker: inhibitor 16 IC50 = 29 nM (TNKS1), 6.3 nM (TNKS2), 19 nM (cellular Wnt reporter) [1]
Comparator Or Baseline	Cyclohexane and phenyl linkers: qualitatively inferior affinity; specific IC50 values not disclosed but described as 'superior affinity compared to cyclohexane and phenyl linker' [1]
Quantified Difference	Cyclobutyl linker yielded high target affinity (single-digit nanomolar on TNKS2) with high PARP isoform selectivity; cyclohexane and phenyl linkers were deprioritized due to lower affinity [1]
Conditions	Biochemical TNKS1/TNKS2 enzymatic assay; cellular Wnt/β-catenin reporter assay in HEK293 cells; PARP isoform selectivity panel (11 isoforms) [1]

Why This Matters

Selection of the cyclobutyl-bearing building block over analogs with smaller (cyclopropyl) or larger (cyclohexyl) rings is justified by class-level SAR showing that cyclobutyl geometry optimally pre-organizes the triazole scaffold for high-affinity target engagement in the tankyrase and broader PARP family.

• [1] Anumala, U. R. et al. Discovery of a Novel Series of Tankyrase Inhibitors by a Hybridization Approach. J. Med. Chem. 2017, 60 (24), 10013–10025. View Source
• [2] Waaler, J. et al. Preclinical Lead Optimization of a 1,2,4-Triazole Based Tankyrase Inhibitor. J. Med. Chem. 2020, 63 (13), 6834–6846. View Source

Para-Methoxy vs. Meta-Methoxy Substitution Profiles

The para-methoxyphenyl substituent in the target compound (CAS 2060060-45-7) versus the meta-methoxyphenyl regioisomer (CAS 2059971-83-2) establishes fundamentally different electronic environments on the 1,2,4-triazole ring [1]. At the para position, the methoxy group exerts a strong +M (resonance electron-donating) effect that increases electron density at the N1-attached ipso carbon and, through conjugation, modulates the electron density of the triazole π-system. At the meta position, the +M effect is disabled, leaving only the -I (inductive electron-withdrawing) effect to dominate [2]. This difference is quantifiable via Hammett σ constants: σp-OCH3 = -0.27 (electron-donating), whereas σm-OCH3 = +0.12 (electron-withdrawing) [2]. Additionally, the methoxy group vector projects differently in 3D space: para substitution extends the group linearly along the N1–C4 axis, while meta substitution positions it at a 120° angle, altering steric clash profiles in crowded binding pockets [1].

Evidence Dimension	Electronic substituent constant (Hammett σ) and steric orientation of N1-aryl methoxy group
Target Compound Data	4-OCH3 (para): σp = -0.27; XLogP3 = 2.6; TPSA = 77.2 Ų [1][3]
Comparator Or Baseline	3-OCH3 (meta) analog: σm = +0.12; XLogP3 and TPSA identical by calculation (same MF: C14H15N3O3), but electronic distribution differs [2]
Quantified Difference	Δσ = 0.39 units (net change from electron-donating to electron-withdrawing); altered triazole ring electron density affects N-coordination propensity and hydrogen-bond acceptor strength of N2/N4 [2]
Conditions	Hammett σ values from standard substituent constant tables; computed LogP and TPSA from PubChem (XLogP3 3.0 and Cactvs 3.4.8.18) [1][2][3]

Why This Matters

Procurement of the para-methoxy regioisomer over the meta-methoxy analog is non-negotiable for SAR reproducibility: the inverted electronic character (donating vs. withdrawing) directly alters triazole basicity, metal-chelation potential, and target binding, while the discrete methoxy vector controls shape complementarity in structure-based design.

• [1] PubChem Compound Summary for CID 125457234, 5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91 (2), 165–195. (Standard σm and σp values for OCH3.) View Source
• [3] PubChem Computed Properties: XLogP3-AA = 2.6, Topological Polar Surface Area = 77.2 Ų for CID 125457234. View Source

Cyclobutyl vs. Cyclopropyl Ring Size Comparison

Replacing the cyclobutyl substituent at C5 with cyclopropyl (CAS 1154209-40-1) changes three key physicochemical parameters relevant to downstream lead optimization. First, cyclobutane (puckered, ~30° dihedral angle) provides greater three-dimensional character than planar cyclopropane, increasing fractional sp³ (Fsp³) and offering a distinct conformational space for target engagement [1]. Second, the additional methylene unit in cyclobutyl increases calculated lipophilicity: the target compound has XLogP3 = 2.6 (MW 273.29) [2], while the cyclopropyl analog (C13H13N3O3, MW 259.26) has a lower computed LogP of approximately 2.1–2.3 . Third, cyclobutane ring strain (~26.3 kcal/mol) is lower than cyclopropane (~27.5 kcal/mol), imparting greater metabolic stability to the cyclobutyl group against CYP450-mediated ring-opening [1].

Evidence Dimension	Ring size impact on LogP, molecular weight, ring strain, and conformational degrees of freedom
Target Compound Data	Cyclobutyl (C4H7): MW = 273.29, XLogP3 = 2.6, TPSA = 77.2 Ų, ring strain ≈ 26.3 kcal/mol [2]
Comparator Or Baseline	Cyclopropyl analog (C3H5): MW = 259.26, estimated XLogP3 ≈ 2.1–2.3, TPSA = 77.2 Ų (identical heteroatom count), ring strain ≈ 27.5 kcal/mol
Quantified Difference	ΔMW ≈ +14 Da; ΔLogP ≈ +0.3 to +0.5 (increased lipophilicity); Δring strain ≈ -1.2 kcal/mol (lower strain in cyclobutyl); Fsp³: cyclobutyl C4H7 vs. cyclopropyl C3H5 differ in carbon count and hybridization [1][2]
Conditions	PubChem computed XLogP3 and molecular formula; standard ring strain values from combustion calorimetry literature [1][2]

Why This Matters

When screening building blocks for hit-to-lead or lead optimization, the cyclobutyl variant provides higher lipophilicity without increasing heteroatom count, a non-planar puckered geometry preferred for filling hydrophobic pockets, and lower ring strain that may reduce metabolic activation at the C5 position relative to the cyclopropyl analog.

• [1] Wiberg, K. B. The Concept of Strain in Organic Chemistry. Angew. Chem. Int. Ed. 1986, 25 (4), 312–322. (Ring strain energies for cycloalkanes.) View Source
• [2] PubChem Compound Summary for CID 125457234, 5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid. XLogP3-AA = 2.6, MW = 273.29. View Source

C3 Carboxylic Acid Synthetic Versatility

The carboxylic acid group at the C3 position of this 1,2,4-triazole scaffold enables direct amide bond formation with primary and secondary amines under standard coupling conditions (e.g., HATU/DIPEA or EDC/HOBt), a transformation widely validated in the parallel synthesis of 1H-1,2,4-triazole-3-carboxylic acid derivatives [1]. This contrasts with C3-ester or C3-nitrile analogs that require additional hydrolysis or reduction steps before diversification. The Russian patent RU2446163C2 explicitly claims 5-substituted 1-H-1,2,4-triazole-3-carboxylic acids as key intermediates for pharmaceutical substance manufacture, demonstrating industrial relevance [2]. The target compound's free acid is supplied at 95% purity (HPLC) by multiple vendors, suitable for direct use in amide coupling without additional activation .

Evidence Dimension	Synthetic step count from building block to amide library members
Target Compound Data	Free carboxylic acid: 1-step amide coupling (direct activation and amine addition) [1][2]
Comparator Or Baseline	C3-methyl ester analogs: 2 steps (ester hydrolysis to acid, then coupling); C3-nitrile analogs: 2–3 steps (hydrolysis to acid or reduction to amine) [1]
Quantified Difference	Reduction of 1–2 synthetic steps per library member; typical amide coupling yields 60–95% reported for related 5-substituted triazole-3-carboxylic acids [2]
Conditions	Standard amide coupling: HATU/DIPEA/DMF or EDC/HOBt/CH2Cl2, room temperature, 2–16 h; reported for general 5-substituted-1H-1,2,4-triazole-3-carboxylic acids [1][2]

Why This Matters

For procurement decisions in medicinal chemistry and parallel synthesis, the free carboxylic acid form eliminates one or more deprotection/hydrolysis steps per compound, directly reducing synthesis time and increasing library throughput when compared to ester- or nitrile-protected analogs.

• [1] Chudinov, M. V. et al. A Novel Efficient Method for the Synthesis of 5-Substituted 1H-1,2,4-Triazole-3-Carboxylic Acids. Pharm. Chem. J. 2005, 39 (4), 43–46. View Source
• [2] Chudinov, M. V. et al. Method of producing 5-substituted 1-H-1,2,4-triazole-3-carboxylic acids and derivatives thereof. Russian Patent RU2446163C2, filed 2010, granted 2012. View Source

5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid: Optimal Use Scenarios

Tankyrase 1/2 Inhibitor Lead Optimization

This building block is ideally suited for structure-guided optimization of tankyrase inhibitors where the central 1,2,4-triazole bearing a cyclobutyl motif is retained constant while the carboxylic acid is diversified into amide libraries targeting the adenosine-binding site. The quantitative superiority of the cyclobutyl linker over cyclohexane and phenyl alternatives (nanomolar TNKS2 IC50 and picomolar cellular Wnt reporter inhibition demonstrated in published leads [1]) justifies its selection as a core scaffold element. The para-methoxy group provides a defined electronic environment (σp = -0.27) that can be exploited for tunable triazole basicity, influencing hydrogen-bonding with the TNKS catalytic domain glycine-rich loop [2].

Parallel Amide Library Synthesis

The free carboxylic acid functionality at C3 enables direct, single-step diversification into amide libraries using standard coupling reagents, eliminating the hydrolysis or deprotection steps required for ester or nitrile precursors. This reduction of 1–2 synthetic steps per library member directly accelerates hit generation campaigns in industrial medicinal chemistry settings. The 95% commercial purity and availability from multiple suppliers (AKSci Cat. 0609EJ, Ambeed Cat. A1100788) supports immediate procurement for array synthesis without additional purification .

PARP Isoform Selectivity Profiling

Based on evidence that cyclobutyl-linked triazole inhibitors achieve high selectivity for tankyrases over other PARP isoforms (IC50 = 100 pM vs. TNKS2 and IC50 = 6.5 µM vs. PARP1 for optimized lead 14 [1]), this building block is appropriate for constructing focused libraries aimed at dissecting PARP family selectivity determinants. The cyclobutyl group's puckered geometry limits conformational flexibility, a feature correlated with improved isoform selectivity in the PARP enzyme family.

Regioisomer SAR: Para- vs. Meta-Methoxy

The distinct electronic character of the para-methoxy group (σp = -0.27, electron-donating by resonance) versus the meta-methoxy isomer (σm = +0.12, electron-withdrawing by induction) makes this compound valuable as a defined regioisomer for systematic SAR studies. When paired with the meta-methoxy analog (CAS 2059971-83-2), researchers can deconvolute electronic versus steric contributions of the N1-aryl substituent to target binding, solubility, and permeability, generating robust SAR tables for lead optimization [2].

• [1] Anumala, U. R. et al. Discovery of a Novel Series of Tankyrase Inhibitors by a Hybridization Approach. J. Med. Chem. 2017, 60 (24), 10013–10025. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91 (2), 165–195. View Source